4-[(2-ethyl-1-piperidinyl)carbonyl]-1-propyl-2-pyrrolidinone

• IUPAC Name: 4-(2-ethylpiperidine-1-carbonyl)-1-propylpyrrolidin-2-one
• InChI: InChI=1S/C15H26N2O2/c1-3-8-16-11-12(10-14(16)18)15(19)17-9-6-5-7-13(17)4-2/h12-13H,3-11H2,1-2H3
• InChI Key: POELJXJOHSBANL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CC(CC1=O)C(=O)N2CCCCC2CC
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

4-[(2-ethyl-1-piperidinyl)carbonyl]-1-propyl-2-pyrrolidinone is a chemical compound that is commonly referred to as EPP or Etiperazinone. It is a synthetic compound that has been widely studied for its potential applications in scientific research. The compound has been found to have a number of interesting properties that make it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of EPP is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, the compound has been found to enhance the activity of acetylcholine, a neurotransmitter that is involved in memory and learning.
Biochemical and Physiological Effects:
EPP has been found to have a number of interesting biochemical and physiological effects. In addition to its effects on memory and learning, the compound has also been found to have antioxidant properties. This makes it a potentially valuable tool for researchers studying oxidative stress and other related conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPP is its ability to enhance memory and learning. This makes it a valuable tool for researchers studying cognitive function. However, the compound also has some limitations. For example, it can be difficult to work with due to its complex synthesis process. Additionally, its effects on the brain are not fully understood, which makes it difficult to interpret results from experiments.

Future Directions

There are a number of future directions for research on EPP. One promising area of study is the compound's potential use in the treatment of cognitive disorders such as Alzheimer's disease. Additionally, the compound's antioxidant properties make it a potentially valuable tool for researchers studying oxidative stress and related conditions. Finally, there is still much to learn about the mechanism of action of EPP, which could lead to new insights into the functioning of the brain and the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of EPP is a complex process that involves multiple steps. The first step involves the reaction of 2-ethyl-1-piperidinecarboxylic acid with acetic anhydride to form an intermediate compound. This intermediate is then reacted with propylamine and pyrrolidinone to form the final product, 4-[(2-ethyl-1-piperidinyl)carbonyl]-1-propyl-2-pyrrolidinone.

Scientific Research Applications

EPP has been studied extensively for its potential use in scientific research. The compound has been found to have a number of interesting properties that make it a valuable tool for researchers in a range of fields. One of the most promising applications of EPP is in the field of neuroscience. The compound has been found to have a number of interesting effects on the brain, including the ability to enhance memory and learning.